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A comprehensive guide for researchers, scientists, and drug development professionals on the

performance, mechanisms, and environmental impact of two historically significant wood

preservatives.

Sodium pentachlorophenate and creosote have long been mainstays in the wood

preservation industry, valued for their efficacy in extending the service life of timber products.

However, concerns regarding their environmental fate and potential health impacts have led to

increased scrutiny and the development of alternative treatments. This guide provides an

objective comparison of these two preservatives, supported by experimental data, to inform

material selection and future research in wood protection.

Performance and Efficacy
Both sodium pentachlorophenate and creosote have demonstrated significant efficacy in

protecting wood from a wide range of biological agents. Creosote, an oil-based preservative

derived from coal tar, has a track record of over 150 years, particularly in demanding

applications such as railway ties and utility poles.[1] Its oily nature imparts water-repellent

properties to the treated wood. Sodium pentachlorophenate, the sodium salt of

pentachlorophenol (PCP), is a water-soluble crystalline solid that is also effective against wood-

destroying fungi.
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The long-term performance of these preservatives has been evaluated in numerous field

studies. The American Wood Protection Association (AWPA) has established standardized

methods for testing wood preservatives, which provide a basis for comparing their

effectiveness.

Performance Metric
Sodium
Pentachlorophenat
e

Creosote
Untreated Wood
(Control)

Primary Active

Ingredient(s)
Pentachlorophenol

Polycyclic Aromatic

Hydrocarbons (PAHs),

Phenols, Cresols

N/A

Solubility Water-soluble
Oil-soluble, virtually

insoluble in water[2]
N/A

Efficacy Against Fungi High High Low

Efficacy Against

Insects
High High Low

Efficacy Against

Marine Borers
Not Recommended High Low

Estimated Service Life

(Ground Contact)

>40 years (as

Pentachlorophenol in

oil)[3]

>50 years[4] 1-5 years[4]

Experimental Protocols
The evaluation of wood preservatives relies on standardized experimental protocols to ensure

comparability and reliability of data. The American Wood Protection Association (AWPA) has

developed a comprehensive set of standards for this purpose.

AWPA E7: Standard Field Test for Evaluation of Wood
Preservatives to be Used in Ground Contact
This standard outlines the methodology for long-term field tests using wooden stakes.
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Test Specimens: Wooden stakes, typically of a specified dimension (e.g., 19x19x457 mm),

are prepared from a susceptible wood species like Southern Pine.

Treatment: Stakes are treated with the preservative to achieve a range of retentions (the

amount of preservative retained in the wood).

Installation: The treated stakes, along with untreated controls, are installed in the ground at

designated test sites with known high decay and/or termite hazards.[5]

Evaluation: Stakes are periodically inspected and rated on a scale from 10 (sound) to 0

(failure due to decay or insect attack).[6]

Data Analysis: The performance of the preservative is assessed based on the average

service life of the stakes at different retentions.

AWPA E10: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures
This laboratory test provides an accelerated evaluation of preservative efficacy against specific

wood-destroying fungi.

Test Blocks: Small, uniform blocks of wood are prepared and conditioned.

Preservative Treatment: Blocks are impregnated with a range of preservative concentrations.

Culture Preparation: Test bottles containing a soil medium are sterilized and inoculated with

a pure culture of a specific wood-decay fungus (e.g., a brown-rot or white-rot fungus).[3][7]

Exposure: The treated and untreated control blocks are placed in the culture bottles in

contact with the actively growing fungus.

Incubation: The bottles are incubated under controlled temperature and humidity for a

specified period (e.g., 12 weeks).[3]

Assessment: The extent of decay is determined by measuring the weight loss of the wood

blocks. The minimum preservative concentration that prevents significant weight loss is

determined as the toxic threshold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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